Cas no 59319-72-1 (Ilotycin)

• Product Name: Ilotycin
• CAS No: 59319-72-1
• Molecular Formula: C₃₇H₆₇NO₁₃
• Molecular Weight: 733.92678
• CID: 373048
• PubChem ID: 83991

Ilotycin Properties

Names and Identifiers

• Erythromycin, hydrate(1:2)
• Erythromycin A dihydrate
• ERYTHROMYCIN A,DIHYDRATE VETRANAL
• Erythromycin, dihydrate
• Erythromycin dihydrate
• DA-52996
• Q27289514
• T0O317A6OW
• 59319-72-1
• SCHEMBL10381573
• ERYTHROMYCIN A DIHYDRATE
• CS-0129423
• DTXSID601016197
• Erythromycin A (dihydrate)
• (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione;dihydrate
• UNII-T0O317A6OW
• HY-B0220E
• DTXCID701474334

• InChIKey： IWGQNYZQLVGGCS-INORWZNNSA-N
• Inchi： InChI=1S/C37H67NO13.2H2O/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26;;/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3;2*1H2/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-;;/m1../s1
• SMILES： CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O.O.O

Computed Properties

• Exact Mass: 751.47200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 733.461
• Heavy Atom Count: 51
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 194A^2

Experimental Properties

• LogP: 1.72130
• PSA: 203.14000
• Boiling Point: 818.4°C at 760 mmHg
• Flash Point: 448.8°C